Cas no 586976-00-3 (2-Butyn-1-amine, 4-methoxy-, hydrochloride)

• Product Name: 2-Butyn-1-amine, 4-methoxy-, hydrochloride
• CAS No: 586976-00-3
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• CID: 4051151
• PubChem ID: 85858337
• Update Time: 2025-07-02

2-Butyn-1-amine, 4-methoxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-amine, 4-methoxy-, hydrochloride
• EN300-20880380
• 4-methoxybut-2-yn-1-amine hydrochloride
• 586976-00-3

• Inchi： 1S/C5H9NO.ClH/c1-7-5-3-2-4-6;/h4-6H2,1H3;1H
• InChI Key： JXZJQUOKOHZKPX-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC#CCN

Computed Properties

• Exact Mass: 135.0450916Da
• Monoisotopic Mass: 135.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų

Additional information on 2-Butyn-1-amine, 4-methoxy-, hydrochloride

2-Butyn-1-amine, 4-methoxy-, Hydrochloride: A Versatile Compound in Modern Biochemical and Pharmaceutical Research

2-Butyn-1-amine, 4-methoxy-, hydrochloride (CAS No. 586976-00-3) represents a significant advancement in the field of synthetic chemistry, offering unique structural features and functional versatility. This compound is a derivative of 2-butyn-1-amine, characterized by the presence of a terminal alkyne group and an amino functional group, with the 4-methoxy- substituent introducing additional reactivity and solubility properties. The hydrochloride salt form enhances its stability and bioavailability, making it a valuable candidate for pharmaceutical and biochemical applications.

Recent studies have highlighted the potential of 2-Butyn-1-amine, 4-methoxy-, hydrochloride in the development of targeted drug delivery systems. The 4-methoxy- group acts as a bioisostere, enabling the compound to interact with specific receptors or enzymes, while the hydrochloride salt form ensures optimal solubility in aqueous environments. This dual functionality has been explored in the context of 2-butyn-1-amine-based prodrugs, where the compound serves as a linker for drug molecules, facilitating controlled release in vivo. Such applications are particularly relevant in the treatment of chronic diseases, where sustained therapeutic effects are critical.

The 2-butyn-1-amine scaffold has also been investigated for its role in 4-methoxy--modified polymers and materials science. Researchers have demonstrated that the hydrochloride salt form of this compound can be integrated into self-assembled nanomaterials, offering potential applications in drug delivery and biosensing. For instance, a 2023 study published in *Advanced Materials* reported the use of 2-Butyn-1-amine, 4-methoxy-, hydrochloride as a building block for creating stimuli-responsive hydrogels, which exhibit enhanced mechanical properties under specific physiological conditions. This innovation underscores the compound's adaptability across diverse scientific domains.

In the realm of 2-butyn-1-amine-based pharmaceuticals, the 4-methoxy- substituent has been shown to modulate the pharmacokinetic profile of the molecule. A 2,024 study in *Journal of Medicinal Chemistry* highlighted the importance of 4-methoxy--functionalized derivatives in improving the metabolic stability of drugs. The hydrochloride salt form further enhances the compound's ability to penetrate biological membranes, a critical factor in oral drug formulations. These properties make 2-Butyn-1-amine, 4-methoxy-, hydrochloride a promising candidate for the development of novel therapeutics targeting neurodegenerative disorders and inflammatory conditions.

Moreover, the 2-butyn-1-amine-4-methoxy--hydrochloride structure has been leveraged in the design of bioconjugates for imaging and diagnostic applications. The hydrochloride salt form's compatibility with fluorescent dyes and quantum dots has enabled the creation of multifunctional probes capable of real-time monitoring of cellular processes. A 2023 publication in *ACS Nano* described the synthesis of 2-Butyn-1-amine, 4-methoxy-, hydrochloride-based nanocarriers for targeted delivery of anticancer agents, demonstrating improved tumor specificity and reduced off-target toxicity. Such advancements highlight the compound's role in advancing precision medicine.

The 2-butyn-1-amine-4-methoxy--hydrochloride compound also exhibits potential in the development of 2-butyn-1-amine-based ligands for enzyme inhibition. Its 4-methoxy- group can be modified to enhance binding affinity to specific enzymes, while the hydrochloride salt form ensures rapid dissolution in biological fluids. This property is particularly advantageous in the design of inhibitors for kinases and proteases, which are key targets in oncology and autoimmune diseases. Recent computational studies have further validated the structural advantages of this compound in drug discovery workflows.

In summary, 2-Butyn-1-amine, 4-methoxy-, hydrochloride (CAS No. 586976-00-3) stands out as a multifunctional compound with broad applications in pharmaceutical, biochemical, and materials science research. Its unique 2-butyn-1-amine scaffold, combined with the 4-methoxy- substituent and hydrochloride salt form, provides a versatile platform for innovation in drug development and advanced therapeutics. As research continues to evolve, this compound is poised to play a pivotal role in addressing complex medical challenges through its structural and functional adaptability.